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Compound of Interest

Compound Name: D-Altritol

Cat. No.: B1197955

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of D-Altritol, a sugar alcohol used in various biochemical
research applications. Adherence to these procedures will help maintain a safe laboratory
environment and ensure the integrity of your research.

Recommended Personal Protective Equipment
(PPE)

Based on the known hazards of D-Altritol, including potential for skin, eye, and respiratory
irritation, the following personal protective equipment is mandatory when handling this
compound.
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PPE Category

Recommended Equipment

Justification

Eye and Face Protection

Chemical safety goggles that
provide a complete seal
around the eyes. A face shield
should be worn in addition to
goggles when there is a

significant risk of splashing.

D-Altritol is known to cause
serious eye irritation (H319).
Standard safety glasses do not
offer sufficient protection from
splashes or fine dust. A face
shield provides an additional
layer of protection for the

entire face.

Hand Protection

Chemically resistant gloves
(e.g., nitrile or neoprene). It is
crucial to inspect gloves for
any signs of degradation or

perforation before use.

D-Altritol can cause skin
irritation (H315). Protective
gloves prevent direct contact
with the skin. The specific
glove material should be
chosen based on the solvent
used to dissolve the D-Altritol,
if applicable. Always consult
the glove manufacturer's

compatibility chart.

Body Protection

A standard laboratory coat. For
procedures with a higher risk
of contamination, a chemically
resistant apron over the lab

coat is recommended.

A lab coat protects the
wearer's clothing and skin from
accidental spills and

contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., an N95 or higher) is
recommended, particularly
when handling the powdered
form of D-Altritol or when
adequate ventilation is not

available.

D-Altritol may cause
respiratory irritation (H335)[1].
A respirator will prevent the

inhalation of airborne patrticles.
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Operational and Disposal Plans: A Step-by-Step
Guide

Proper handling and disposal of D-Altritol are critical to prevent exposure and environmental
contamination. The following workflow outlines the necessary steps from preparation to
disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1197955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

D-Altritol Safe Handling and Disposal Workflow

Preparation

Review Safety Data Sheet (SDS)

Proceed to
PPE

\

Don Appropriate PPE

Proceed to
Handling

Handling
Y

Work in a Well-Ventilated Area
(e.g., Fume Hood)

\

Weigh and Handle Solid D-Altritol
Carefully to Minimize Dust

Y

Prepare Solutions in Appropriate Vessels

Proceed to
Cleanup

Cleanup and Dvecontamination

Decontaminate Work Surfaces

Clean Glassware and Equipment

Proceed to
Disposal

Disyi' ;)sal

Dispose of Contaminated PPE
in Designated Waste Container

\

Dispose of D-Altritol Waste
According to Institutional and Local Regulations
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D-Altritol Safe Handling and Disposal Workflow
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Experimental Protocol for Safe Handling:

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
D-Altritol to be fully aware of its hazards and the required safety precautions.

o Don Appropriate PPE: As outlined in the table above, put on all required personal protective
equipment.

e Work in a Ventilated Area: All handling of D-Altritol, especially in its solid form, should be
conducted in a certified chemical fume hood to minimize the risk of inhalation.

» Minimize Dust Generation: When weighing and transferring solid D-Altritol, use techniques
that minimize the creation of dust, such as gentle scooping and handling in a draft-free
environment within the fume hood.

e Solution Preparation: When preparing solutions, slowly add the D-Altritol to the solvent to
avoid splashing. Ensure the container is appropriately labeled.

» Decontamination: After handling is complete, decontaminate all work surfaces with an
appropriate cleaning agent.

» Equipment Cleaning: Thoroughly clean all glassware and equipment that came into contact
with D-Altritol.

e PPE Disposal: Remove and dispose of all contaminated disposable PPE, such as gloves, in
a designated hazardous waste container.

» Waste Disposal: Dispose of all D-Altritol waste, including unused material and contaminated
solutions, in accordance with your institution's chemical waste disposal procedures and local
regulations. Never dispose of chemical waste down the drain. If you are unsure of the proper
procedure, contact your institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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